Cas no 1094091-43-6 (Methyl 7-benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate)

• Product Name: Methyl 7-benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
• CAS No: 1094091-43-6
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• MDL: MFCD20527784
• CID: 3160725
• PubChem ID: 57635262
• Update Time: 2025-04-21

Methyl 7-benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
• 1094091-43-6
• XTDKROFPZSQJRR-UHFFFAOYSA-N
• methyl 7-benzyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1-carboxylate
• DB-402632
• methyl7-benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylate
• imidazo[1,5-a]pyrazine-1-carboxylic acid,5,6,7,8-tetrahydro-7-(phenylmethyl)-,methyl ester
• Methyl 5,6,7,8-tetrahydro-7-(phenylmethyl)imidazo[1,5-a]pyrazine-1-carboxylate
• SCHEMBL1173893

• MDL： MFCD20527784
• Inchi： 1S/C15H17N3O2/c1-20-15(19)14-13-10-17(7-8-18(13)11-16-14)9-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key： XTDKROFPZSQJRR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2CN(CC3C=CC=CC=3)CCN2C=N1)=O

Computed Properties

• Exact Mass: 271.132076794Da
• Monoisotopic Mass: 271.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.4Ų